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Compound of Interest

Depropylamino Chloro
Compound Name:
Propafenone-d5

CAS No.: 1346598-65-9

Cat. No.: B584960

Get Quote

Executive Summary

Depropylamino Chloro Propafenone-d5 is a stable isotope-labeled metabolite of
Propafenone, primarily used as an internal standard in mass spectrometry (LC-MS/MS).

Immediate Action Required:
+ Classification: Treat as Halogenated Hazardous Chemical Waste.

¢ Critical Restriction:NEVER dispose of this compound down the drain (sewer). It is an
environmental toxin and pharmaceutical pollutant.

« Differentiation: Although labeled "d5" (Deuterium), this compound is NOT radioactive. Do not
place it in radioactive waste streams unless mixed with other radiolabels.

Chemical Profile & Risk Assessment
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To dispose of a chemical safely, you must understand its functional hazards.[1] This compound
presents a dual-risk profile: biological activity and halogenated chemical structure.[2]

Property Specification Operational Implication

Depropylamino Chloro Target Analyte: Propafenone
Compound Name _
Propafenone-d5 Metabolite

Reference for SDS search

CAS Registry 165279-79-8 (Unlabeled)
(use unlabeled CAS)
Contains Chlorine
Molecular Formula C18H14DsClO3
(Halogenated)
Harmful if swallowed;
Hazard Class Acute Tox. 4 (Oral); Repr. 2 _ ,
Suspected reproductive toxin
] Must be incinerated at high
Waste Stream Halogenated Organic

temp with acid scrubbing

The "Why" Behind the Protocol

o The Chlorine Factor: The "Chloro" substituent in the molecule means that upon incineration,
this compound releases acidic hydrogen chloride (HCI) gas. Therefore, it must be
segregated into Halogenated Waste streams.[3] Mixing it with non-halogenated solvents (like
pure methanol waste) can violate environmental permits of the disposal facility.

o Deuterium Stability: The deuterium (d5) labeling makes this compound chemically identical
to its hydrogen counterpart for disposal purposes. It is stable and non-radioactive.

o Biological Potency: As a derivative of Propafenone (Class IC anti-arrhythmic), even small
residual amounts can have potent biological effects on aquatic life. This necessitates a zero-
discharge policy (no drains).

Pre-Disposal Protocol: Segregation & Identification

Before moving the material to waste, ensure the following segregation logic is applied.

Decision Matrix: Waste Stream Selection
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Figure 1: Logical flow for determining the correct waste container based on physical state and
solvent composition.

o Solid / Powder Melslvipes

Click to download full resolution via product page

Caption: Segregation logic. Due to the Chlorine atom, the safest default for liquid solutions is
the Halogenated Waste stream.

Step-by-Step Disposal Workflow
Scenario A: Disposal of Expired/Unused Solid Standard

Context: You have a vial with visible solid residue or powder (e.g., 5 mg).

e Do Not Empty: Do not attempt to scrape the powder into a drum. The particle size is small
and inhalation risk is high.

o Cap and Seal: Ensure the original vial cap is tight. Wrap the cap with Parafilm to prevent
loosening during transport.

e Secondary Containment: Place the vial inside a clear, sealable plastic bag (Ziploc type).

o Labeling: Affix a hazardous waste tag to the bag.
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o Constituents: "Depropylamino Chloro Propafenone-d5"[4]

o Hazards: Toxic, Irritant.

o Deposit: Place the entire sealed bag into the Solid Hazardous Waste drum.

Scenario B: Disposal of Liquid Solutions (LC-MS Vials)

Context: You have prepared samples in Methanol or Acetonitrile.
» Consolidation: Pour the liquid contents into the Halogenated Solvent Waste carboy.

o Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorinated
analyte technically introduces halogens. Most safety officers prefer "over-classifying" as
halogenated to prevent downstream incineration issues.

e Vial Management:

o Option 1 (High Throughput): Place the empty glass vials (with residual drops) into a
Glass/Sharps Waste container specifically designated for chemically contaminated sharps.

o Option 2 (Strict Safety): If the solution was highly concentrated (>1 mg/mL), rinse the vial
once with methanol, pour the rinse into waste, and then dispose of the glass.

Spill Response & Decontamination

If a standard vial breaks, follow this containment protocol to prevent lab contamination.
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1. ALERT & PROTECT

Notify personnel. Don PPE
(Nitrile gloves, Lab coat, Safety Glasses)

2. CONTAINMENT
Cover spill with absorbent pads.
Do not let dry/aerosolize.

3. SOLVENT WIPE
Wipe area with Methanol-soaked pads
(Solubilizes the lipophilic compound)

4. FINAL CLEAN
Wash surface with soap & water.

5. DISPOSAL
Place all pads/gloves in
Solid Hazardous Waste.

Click to download full resolution via product page

Caption: Emergency response workflow for solid or liquid spills of Propafenone derivatives.

Regulatory Framework & Compliance

This protocol is grounded in the following regulatory standards. Adherence ensures compliance
with US EPA and global safety standards.

+ RCRA (Resource Conservation and Recovery Act): While Propafenone is not explicitly P-
listed or U-listed (40 CFR 261.33), it falls under the "characteristic" definition of hazardous
waste due to toxicity and the "mixture rule" when dissolved in hazardous solvents [1].

o EPA Subpart P (2019): This rule specifically prohibits the "sewering" (flushing) of hazardous
waste pharmaceuticals. All healthcare and research facilities must collect these wastes for
incineration [2].
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o Halogenated Waste Definition: EPA guidelines require the segregation of halogenated
solvents (containing F, Cl, Br, 1) because their combustion produces acid gases that require
specific scrubbers [3].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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